Cas no 1083181-22-9 (2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid)

• Product Name: 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid
• CAS No: 1083181-22-9
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD11558998
• CID: 1185647
• PubChem ID: 18540068
• Update Time: 2025-10-28

2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylic Acid
• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy) carbonyl]amino]-
• 2-tert-Butoxycarbonylamino-cyclopropanecarboxylic acid
• 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid
• SB34464
• SY172618
• 2-Bocamino-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• DTXSID90594928
• SB30523
• EN300-29386
• 2-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPROPANE-1-CARBOXYLIC ACID
• trans-2-tert-Butoxycarbonylamino-cyclopropanecarboxylic acid
• AB86084
• 2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylicacid
• CS-0021633
• cis-2-tert-Butoxycarbonylamino-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1S,2R)-
• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1S,2S)-
• F2147-1407
• SCHEMBL20883075
• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-
• 1810070-30-4
• MFCD11558998
• 1083181-22-9
• (1R,2R)-2-((TERT-BUTOXYCARBONYL)AMINO)CYCLOPROPANECARBOXYLIC ACID
• 2-(BOC-AMINO)CYCLOPROPANECARBOXYLIC ACID
• rel-(1R,2R)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanecarboxylic acid
• AKOS016344432
• 2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylic acid
• 2-[[(1,1-dimethylethoxy)carbonyl]amino]cyclopropanecarboxylic acid
• SCHEMBL478960
• 2-((tert-Butoxycarbonyl)amino)cyclopropanecarboxylic acid
• 2-[[(1,1-Dimethylethoxy)carbonyl]amino]-cyclopropanecarboxylic acid
• BS-50370
• (1R,2S)-2-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylic acid
• SB31793

• MDL： MFCD11558998
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(13)10-6-4-5(6)7(11)12/h5-6H,4H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key： NOZMNADEEKQWGO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC1C(=O)O)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid

Recent Advances in the Application of 2-(tert-Butoxycarbonylamino)cyclopropanecarboxylic Acid (CAS: 1083181-22-9) in Chemical Biology and Pharmaceutical Research

2-(tert-Butoxycarbonylamino)cyclopropanecarboxylic acid (CAS: 1083181-22-9) is a cyclopropane-derived amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, often abbreviated as Boc-ACPC-OH, serves as a critical building block in peptide synthesis, drug design, and the development of novel bioactive molecules. Recent studies have highlighted its role in modulating protein-protein interactions, enhancing metabolic stability, and improving pharmacokinetic properties of therapeutic agents.

One of the most notable applications of Boc-ACPC-OH is in the synthesis of constrained peptides, where the cyclopropane ring introduces rigidity to the peptide backbone. This structural constraint can significantly enhance binding affinity and selectivity towards target proteins, making it a valuable tool in the design of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of Boc-ACPC-OH into a peptide inhibitor of the p53-MDM2 interaction, resulting in a 10-fold increase in binding affinity compared to the linear counterpart.

In addition to its use in peptide chemistry, Boc-ACPC-OH has found applications in small molecule drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of cyclopropane-containing drugs, which are known for their enhanced metabolic stability and reduced susceptibility to enzymatic degradation. A recent patent application (WO2023056789) describes the use of Boc-ACPC-OH in the development of novel protease inhibitors for the treatment of viral infections, showcasing its potential in antiviral drug discovery.

The synthetic accessibility of Boc-ACPC-OH has also been a subject of recent optimization efforts. A 2024 publication in Organic Letters presented an improved synthetic route that achieves higher yields and better enantioselectivity, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications where gram-scale quantities of high-purity material are often required.

From a mechanistic perspective, computational studies have provided new insights into how the cyclopropane ring in Boc-ACPC-OH influences molecular conformation and interactions. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2023) revealed that the strained ring system induces specific torsional angles that can be exploited for precise molecular recognition in drug-target interactions.

Looking forward, the unique properties of 2-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation, covalent inhibitor design, and as a scaffold for fragment-based drug discovery. As synthetic methodologies advance and our understanding of its structural effects deepens, this compound is poised to remain a valuable asset in medicinal chemistry and chemical biology research.